Cas no 91230-07-8 (Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester
• CAS No: 91230-07-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4308393
• PubChem ID: 13294368
• Update Time: 2025-06-11

Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester
• EN300-4392054
• DB-415873
• GKNXUPRFLLYLKB-UHFFFAOYSA-N
• benzyl N-(2-methylprop-2-en-1-yl)carbamate
• benzyl (2-methylallyl)carbamate
• 91230-07-8
• SCHEMBL5543236
• benzyl n-(2-methyl-2-propenyl)carbamate

• Inchi： 1S/C12H15NO2/c1-10(2)8-13-12(14)15-9-11-6-4-3-5-7-11/h3-7H,1,8-9H2,2H3,(H,13,14)
• InChI Key： GKNXUPRFLLYLKB-UHFFFAOYSA-N
• SMILES： O(C(NCC(=C)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester

Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester (CAS No. 91230-07-8): An Overview of Its Structure, Properties, and Applications

Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester (CAS No. 91230-07-8) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as phenylmethyl (2-methylallyl)carbamate, is characterized by its distinct molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential uses of this compound.

The molecular formula of Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester is C₁₁H₁₃NO₂, and its molecular weight is approximately 195.23 g/mol. The compound features a carbamate functional group attached to a benzyl moiety and a 2-methylallyl group. This combination of functional groups imparts unique chemical and physical properties to the molecule.

The synthesis of Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester can be achieved through various routes. One common method involves the reaction of phenylmethyl chloroformate with (2-methylallyl)amine in the presence of a suitable base. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using catalysts derived from renewable resources.

In terms of physical properties, Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester is a colorless liquid at room temperature with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. The compound exhibits moderate stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

The chemical reactivity of Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester is influenced by its functional groups. The carbamate group can undergo hydrolysis to form an amine and a carboxylic acid, while the benzyl moiety can participate in various substitution reactions. These properties make the compound a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester has shown promise as a building block for drug discovery. Recent studies have explored its potential as a precursor for the development of novel therapeutic agents. For instance, researchers have synthesized derivatives of this compound that exhibit potent anti-inflammatory and analgesic properties. These derivatives are currently undergoing preclinical evaluation for their efficacy and safety.

Beyond pharmaceutical applications, Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester has found use in other areas of chemistry and materials science. Its ability to form stable complexes with metal ions has led to its application in coordination chemistry and catalysis. Additionally, the compound's unique structure makes it suitable for use as a ligand in supramolecular assemblies.

The environmental impact of Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester is an important consideration in its industrial use. Studies have shown that the compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, proper handling and disposal practices are still recommended to minimize any potential risks.

In conclusion, Carbamic acid, (2-methyl-2-propenyl)-, phenylmethyl ester (CAS No. 91230-07-8) is a versatile organic compound with a wide range of applications in chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance in these fields, it is likely that new uses for this compound will be discovered.